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molecular formula C10H20N2O3 B8381777 Tert-butyl 3-(dimethylamino)-3-oxopropylcarbamate

Tert-butyl 3-(dimethylamino)-3-oxopropylcarbamate

Cat. No. B8381777
M. Wt: 216.28 g/mol
InChI Key: GMPAJBACLZYLAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06436921B1

Procedure details

N-(t-Butyloxycarbonyl)-β-alanine, 3.8 g (20 mmol) was dissolved in 50 ml of tetrahydrofuran, and the solution was cooled to 0° C. and stirred. To this mixture, 2.4 g (24 mmol) of triethylamine was added and 2.16 g (20 mmol) of ethyl chloroformate was slowly added. After stirring the reaction mixture for an hour at 0° C., 4 ml of 40% diethylamine aqueous solution was slowly added and stirred vigorously for an hour. The mixture was extracted by adding 100 ml of dichloromethane and 50 ml of water. The organic layer was washed with 1 N HCl aqueous solution and subsequently with saturated sodium bicarbonate aqueous solution. The washed mixture was dried to obtain 3.9 g (90%) of N-(t-butyloxy-carbonyl)-β-alanine dimethylamide.
Name
N-(t-Butyloxycarbonyl)-β-alanine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Reaction Step One
Name
triethylamine
Quantity
2.4 g
Type
reactant
Reaction Step Two
Name
ethyl chloroformate
Quantity
2.16 g
Type
reactant
Reaction Step Three
Name
diethylamine
Quantity
4 mL
Type
reactant
Reaction Step Four
Name
N-(t-butyloxy-carbonyl)-β-alanine dimethylamide
Yield
90%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([NH:8][CH2:9][CH2:10][C:11]([OH:13])=O)=[O:7])([CH3:4])([CH3:3])[CH3:2].[CH2:14]([N:16](CC)[CH2:17]C)C.ClC(OCC)=O.C(NCC)C>O1CCCC1>[CH3:14][N:16]([CH3:17])[C:11](=[O:13])[CH2:10][CH2:9][NH:8][C:6]([O:5][C:1]([CH3:4])([CH3:3])[CH3:2])=[O:7]

Inputs

Step One
Name
N-(t-Butyloxycarbonyl)-β-alanine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NCCC(=O)O
Name
tetrahydrofuran
Quantity
50 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
triethylamine
Quantity
2.4 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
ethyl chloroformate
Quantity
2.16 g
Type
reactant
Smiles
ClC(=O)OCC
Step Four
Name
diethylamine
Quantity
4 mL
Type
reactant
Smiles
C(C)NCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
After stirring the reaction mixture for an hour at 0° C.
STIRRING
Type
STIRRING
Details
stirred vigorously for an hour
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted
ADDITION
Type
ADDITION
Details
by adding 100 ml of dichloromethane and 50 ml of water
WASH
Type
WASH
Details
The organic layer was washed with 1 N HCl aqueous solution and subsequently with saturated sodium bicarbonate aqueous solution
CUSTOM
Type
CUSTOM
Details
The washed mixture was dried

Outcomes

Product
Name
N-(t-butyloxy-carbonyl)-β-alanine dimethylamide
Type
product
Smiles
CN(C(CCNC(=O)OC(C)(C)C)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.9 g
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.